BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the
Physicochemical Properties of
Fluorocyclohexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fluorocyclohexane

Cat. No.: B1294287

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the melting and boiling point data for
fluorocyclohexane, a key fluorinated aliphatic cyclic compound. The information herein is
curated to support research and development activities where precise physicochemical
parameters are paramount.

Physicochemical Data of Fluorocyclohexane

Fluorocyclohexane is a colorless liquid at room temperature.[1][2][3] Its fundamental physical
properties, the melting and boiling points, are critical for its application in various chemical
processes, including its use as a solvent and as an intermediate in organic synthesis. The
experimentally determined values for these properties are summarized below.

Table 1: Melting and Boiling Point of Fluorocyclohexane

Property Value (°C) Value (K)
Melting Point 13[1][2][3] 286[1]
Boiling Point 101-104[2][4] 374-377

Note: The boiling point is typically reported at standard atmospheric pressure (760 mmHgQ).[5]
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Experimental Protocols for Determination of
Physical Properties

The determination of melting and boiling points is a fundamental procedure in chemical
analysis to ascertain the purity and identity of a substance.[6] Standard laboratory techniques
are employed for these measurements.

2.1. Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline compound, this transition occurs over a narrow temperature
range.[6]

Methodology: Capillary Method

A common and accurate method for determining the melting point of a solid is the capillary tube
method, often performed using a melting point apparatus such as a Mel-Temp or a Thiele tube.

[6]7]

o Sample Preparation: A small amount of the solidified fluorocyclohexane is introduced into a
thin-walled capillary tube, which is sealed at one end.[8][9] The sample is packed down to a
height of a few millimeters.[9]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.[8] This assembly is then placed in a heating bath (e.qg., oll
bath in a Thiele tube) or a calibrated melting point apparatus.[6][10]

e Measurement: The heating bath is heated slowly and steadily.[6] The temperature at which
the first drop of liquid appears and the temperature at which the entire solid has melted are
recorded. This range is reported as the melting point. For a pure substance, this range is
typically narrow.

2.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.
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Methodology: Distillation Method
The boiling point of a liquid can be accurately determined by distillation.

o Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask
containing the liquid fluorocyclohexane, a condenser, a receiving flask, and a thermometer.
The thermometer bulb should be positioned so that the top of the bulb is level with the
bottom of the side-arm of the distillation flask.

» Measurement: The liquid is heated, and as it boils, the vapor rises and surrounds the
thermometer bulb before entering the condenser. The temperature of the vapor is measured.
When the temperature reading is stable, this indicates that the vapor is in equilibrium with
the boiling liquid, and this temperature is recorded as the boiling point.[7] It is crucial to
ensure a slow and steady distillation rate for an accurate measurement.[7]

Phase Transition of Fluorocyclohexane

The relationship between the solid, liquid, and gaseous states of fluorocyclohexane can be
visualized as a function of temperature.
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Caption: Phase transition diagram for fluorocyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide on the Physicochemical
Properties of Fluorocyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294287#fluorocyclohexane-melting-point-and-
boiling-point-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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